(E)-N-(2-(3,5-dimethyl-4-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)-2-phenylethenesulfonamide

• IUPAC Name: (E)-N-[2-(3,5-dimethyl-4-thiophen-3-ylpyrazol-1-yl)ethyl]-2-phenylethenesulfonamide
• InChI: InChI=1S/C19H21N3O2S2/c1-15-19(18-8-12-25-14-18)16(2)22(21-15)11-10-20-26(23,24)13-9-17-6-4-3-5-7-17/h3-9,12-14,20H,10-11H2,1-2H3/b13-9+
• InChI Key: NGFAQTVMFIEWFS-UKTHLTGXSA-N
• Canonical SMILES: CC1=C(C(=NN1CCNS(=O)(=O)C=CC2=CC=CC=C2)C)C3=CSC=C3
• Isomeric SMILES: CC1=C(C(=NN1CCNS(=O)(=O)/C=C/C2=CC=CC=C2)C)C3=CSC=C3
• Molecular Formula: C19H21N3O2S2
• Molecular Weight: 387.5 g/mol

Description

(E)-N-(2-(3,5-dimethyl-4-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)-2-phenylethenesulfonamide is a useful research compound. Its molecular formula is C19H21N3O2S2 and its molecular weight is 387.52. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Compounds similar to (E)-N-(2-(3,5-dimethyl-4-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)-2-phenylethenesulfonamide have been synthesized and characterized for various applications, including anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities. A specific compound, N-(ethylcarbamothioyl)-4-[5-(4-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamide, showed promising anti-inflammatory and analgesic activities without causing tissue damage in liver, kidney, colon, and brain (Ş. Küçükgüzel et al., 2013).

Anticancer Properties

• A study focusing on the anticancer activity of new heterocyclic compounds based on 1-cyanoacetyl-3,5-dimethylpyrazole, a structure related to the queried compound, evaluated the potential of these compounds against cancer (N. Metwally et al., 2016).
• Another research investigated bis-pyrazolyl-thiazoles incorporating the thiophene moiety, which demonstrated significant anti-tumor activities against hepatocellular carcinoma cell lines (S. M. Gomha et al., 2016).

Antimicrobial Activity

• Synthesis of pyrazoline and pyrazole derivatives bearing benzenesulfonamide moieties showed potential in antimicrobial activity against various bacteria and fungi (S. Y. Hassan, 2013).

Photodynamic Therapy Applications

• The synthesis and characterization of new benzenesulfonamide derivative groups containing Schiff base, and their potential in photodynamic therapy for the treatment of cancer, indicate the versatility of these compounds in medical applications (M. Pişkin et al., 2020).

Corrosion Inhibition

• A theoretical study on bipyrazolic-type organic compounds, closely related to the queried compound, demonstrated their potential as corrosion inhibitors. This study highlights the applicability of such compounds in industrial settings (Hengliang Wang et al., 2006).